Cas no 1502262-06-7 (3-(5-methylthiophen-2-yl)butanoic acid)
3-(5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methylthiophen-2-yl)butanoic acid
- SCHEMBL9489532
- AKOS019576784
- 1502262-06-7
- EN300-1845392
-
- Inchi: 1S/C9H12O2S/c1-6(5-9(10)11)8-4-3-7(2)12-8/h3-4,6H,5H2,1-2H3,(H,10,11)
- InChI Key: LMNSQGGOBMMHAN-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1C(C)CC(=O)O
Computed Properties
- Exact Mass: 184.05580079g/mol
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 65.5Ų
3-(5-methylthiophen-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845392-0.05g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1845392-0.1g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1845392-0.25g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1845392-0.5g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1845392-1.0g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1845392-2.5g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1845392-5.0g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1845392-10.0g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1845392-1g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1845392-5g |
3-(5-methylthiophen-2-yl)butanoic acid |
1502262-06-7 | 5g |
$1614.0 | 2023-09-19 |
3-(5-methylthiophen-2-yl)butanoic acid Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 3-(5-methylthiophen-2-yl)butanoic acid
Comprehensive Overview of 3-(5-methylthiophen-2-yl)butanoic acid (CAS No. 1502262-06-7): Properties, Applications, and Industry Insights
3-(5-methylthiophen-2-yl)butanoic acid (CAS No. 1502262-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a thiophene ring substituted with a methyl group and a butanoic acid side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H12O2S, highlights its potential for modifications, making it valuable for drug discovery and material science applications.
In recent years, the demand for heterocyclic compounds like 3-(5-methylthiophen-2-yl)butanoic acid has surged, driven by their role in developing bioactive molecules. Researchers frequently search for "thiophene derivatives in drug design" or "CAS 1502262-06-7 synthesis methods," reflecting its relevance in medicinal chemistry. The compound’s lipophilicity and hydrogen-bonding capacity contribute to its utility in optimizing pharmacokinetic properties, a hot topic in small-molecule therapeutics.
From an industrial perspective, 3-(5-methylthiophen-2-yl)butanoic acid is often explored for its potential in crop protection formulations. Agrochemical companies investigate "thiophene-based pesticides" due to their efficacy and environmental compatibility. The compound’s structural motif aligns with trends toward sustainable chemistry, addressing concerns about eco-friendly agrochemicals—a frequently searched topic in green chemistry forums.
Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1502262-06-7. Laboratories prioritize "purity analysis of thiophene derivatives" to ensure compliance with regulatory standards. The compound’s melting point (typically 80–85°C) and solubility profile (moderate in organic solvents) further underscore its practicality in industrial processes.
Innovations in catalysis have also spotlighted 3-(5-methylthiophen-2-yl)butanoic acid as a substrate for cross-coupling reactions. Queries like "Pd-catalyzed thiophene functionalization" or "microwave-assisted synthesis of butanoic acid derivatives" dominate academic discussions, reflecting the compound’s adaptability to modern synthetic methodologies. Such advancements align with the broader shift toward atom-efficient and energy-saving protocols.
In conclusion, 3-(5-methylthiophen-2-yl)butanoic acid (CAS No. 1502262-06-7) exemplifies the intersection of structural ingenuity and practical utility. Its applications span pharmaceuticals, agrochemicals, and material science, resonating with contemporary searches for "multifunctional heterocycles" and "high-value chemical intermediates." As research progresses, this compound is poised to remain a focal point in innovation-driven chemistry.
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